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Compound Name: Lanthanum(lll)chloride

Cat. No.: B8816411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Lanthanum(lll)
chloride (LaCls) in various organic solvents. Understanding the solubility of this inorganic
compound is crucial for its application in diverse fields, including organic synthesis, catalysis,
and as a precursor for advanced materials. This document compiles available quantitative and
qualitative solubility data, outlines detailed experimental protocols for solubility determination,
and presents a logical workflow for these procedures.

Introduction to Lanthanum(lll) Chloride

Lanthanum(lll) chloride is a white, hygroscopic solid that is a common source of the lanthanum
ion (La3*). Its utility in scientific research and industrial applications is often dependent on its
solubility characteristics in non-aqueous media. The anhydrous form is particularly sensitive to
moisture and requires careful handling.

Solubility Data

The solubility of Lanthanum(lll) chloride is significantly influenced by the nature of the organic
solvent, particularly its polarity and coordinating ability. While quantitative data in organic
solvents is not extensively documented in readily available literature, this guide presents the
most current and relevant information.

Quantitative Solubility Data
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The following table summarizes the available quantitative solubility data for Lanthanum(lIl)

chloride hexahydrate in 96.8% ethanol at various temperatures.

Solubility (g LaCls-6Hz20 /

Solvent (Concentration) Temperature (°C)
100 g solvent)
Ethanol (96.8%) 20 40.08
Ethanol (96.8%) 30 44.23
Ethanol (96.8%) 40 48.69
Ethanol (96.8%) 50 56.50
Ethanol (96.8%) 60 71.23

Data sourced from the IUPAC Solubility Data Series, Volume 22.

Qualitative Solubility Data

For several other organic solvents, the solubility of Lanthanum(lll) chloride is described

qualitatively in the literature.

Solvent Qualitative Solubility Reference
Methanol Soluble [1]
Pyridine Very Soluble [2]

Soluble (often as a complex
Tetrahydrofuran (THF)

with LiCl)
Acetone Insoluble [2]
Benzene Insoluble
Diethyl Ether Insoluble
Petroleum Ether Insoluble
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It is important to note that while anhydrous LaCls is often described as soluble in alcohols, the
presence of even trace amounts of water can significantly affect the solubility and the nature of
the dissolved species.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the experimental determination of the solubility of
anhydrous Lanthanum(lll) chloride in an organic solvent. This protocol is designed to be
adaptable and takes into account the hygroscopic nature of the salt.

Materials and Equipment
e Anhydrous Lanthanum(lll) chloride (99.9% or higher purity)

» High-purity anhydrous organic solvent of interest
 Inert gas (Argon or Nitrogen)

e Glovebox or Schlenk line

o Temperature-controlled shaker or stirrer

e Analytical balance (£ 0.1 mg)

e Centrifuge

e Syringes and filters (PTFE, 0.2 um)

e Volumetric flasks and pipettes

e Drying oven

» Gravimetric analysis equipment or a suitable analytical technique for concentration
determination (e.g., ICP-MS, AAS).

Procedure

e Preparation of Anhydrous LaCls: Dry the anhydrous Lanthanum(lll) chloride under vacuum at
a suitable temperature (e.g., 150-200 °C) for several hours to remove any adsorbed
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moisture. Handle the dried salt exclusively under an inert atmosphere.

e Solvent Preparation: Use freshly distilled and dried organic solvent. Ensure the water content
is minimal, as determined by Karl Fischer titration.

e Saturation:

o In a glovebox or under a positive pressure of inert gas, add an excess amount of the dried
LaCls to a known volume or mass of the anhydrous solvent in a sealed, temperature-
controlled vessel.

o Agitate the mixture using a magnetic stirrer or shaker at a constant, controlled
temperature. The time required to reach equilibrium should be determined empirically by
taking measurements at different time points (e.g., 24, 48, 72 hours) until the
concentration of the dissolved salt remains constant.

o Sample Collection and Analysis:
o Once equilibrium is reached, cease agitation and allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a pre-weighed syringe fitted
with a filter to avoid transferring any solid particles.

o Transfer the filtered solution to a pre-weighed volumetric flask and record the final mass to
determine the density of the saturated solution.

o Concentration Determination (Gravimetric Method):

o Evaporate the solvent from the volumetric flask under reduced pressure or in a drying
oven at a temperature sufficient to remove the solvent without decomposing the salt.

o Once a constant weight is achieved, the mass of the dissolved LaCls can be determined.
o Calculate the solubility in grams of solute per 100 grams of solvent.

o Concentration Determination (Spectroscopic Method):
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o Alternatively, dilute an aliquot of the saturated solution to a suitable concentration and
analyze for lanthanum content using a calibrated analytical technique such as Inductively
Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS).

Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of
solubility and a conceptual representation of the factors influencing solubility.
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Diagram 1: Experimental Workflow for Solubility Determination.
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Diagram 2: Conceptual Factors Influencing Solubility.

Conclusion

The solubility of Lanthanum(lIl) chloride in organic solvents is a critical parameter for its
effective utilization in various chemical applications. While quantitative data is limited for many
organic solvents, this guide provides a consolidated resource of available information. The
provided experimental protocol offers a robust framework for researchers to determine the
solubility of LaCls in specific solvents of interest, ensuring accuracy and reproducibility,
especially when handling this hygroscopic material. Further research is warranted to expand
the quantitative solubility data of Lanthanum(lll) chloride in a broader range of organic solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Solubility Profile of Lanthanum(lll) Chloride in Organic
Solvents: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8816411#solubility-of-lanthanume-iii-chloride-in-
different-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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